![molecular formula C19H27N3O4 B5354395 methyl 4-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate](/img/structure/B5354395.png)
methyl 4-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate, also known as MDPV, is a synthetic stimulant drug that belongs to the cathinone class. MDPV is a highly potent and addictive substance that has been associated with numerous cases of abuse and addiction. In recent years, scientific research has focused on the synthesis method, mechanism of action, biochemical and physiological effects, and future directions of MDPV.
Mechanism of Action
Methyl 4-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate acts as a reuptake inhibitor of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This results in a range of effects, including increased alertness, euphoria, and decreased appetite. This compound also has a high affinity for the serotonin transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects on the body. These effects include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep. This compound also has a high potential for addiction and dependence, leading to a range of negative consequences, including withdrawal symptoms and overdose.
Advantages and Limitations for Lab Experiments
Methyl 4-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate has several advantages for use in laboratory experiments, including its potent and selective effects on the central nervous system. However, due to its high potential for abuse and addiction, the use of this compound in laboratory experiments is limited. Researchers must take appropriate precautions to ensure the safe handling and use of this compound.
Future Directions
Future research on methyl 4-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate should focus on developing new therapeutic applications for this substance, as well as identifying potential treatments for addiction and dependence. Researchers should also investigate the long-term effects of this compound on the brain and body, as well as the potential risks associated with its use. Additionally, further research is needed to develop safer and more effective methods for synthesizing this compound.
In conclusion, this compound is a highly potent and addictive substance that has been the subject of scientific research in recent years. Researchers have investigated its synthesis method, mechanism of action, biochemical and physiological effects, and future directions. While this compound has potential therapeutic applications, its high potential for abuse and addiction poses significant challenges for its use in clinical settings. Future research should focus on developing new therapeutic applications for this compound and identifying potential treatments for addiction and dependence.
Synthesis Methods
Methyl 4-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate is synthesized from 3,4-methylenedioxyphenyl-2-propanone (MDP2P) using reductive amination. The synthesis of this compound involves the use of various chemicals and reagents, including piperidine, diethylamine, and benzoic acid. The process of synthesizing this compound is complex and requires specialized equipment and expertise.
Scientific Research Applications
Methyl 4-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate has been used in scientific research to study its effects on the central nervous system. Researchers have investigated the potential therapeutic applications of this compound in the treatment of various medical conditions, including attention deficit hyperactivity disorder (ADHD) and depression. However, due to its high potential for abuse and addiction, the use of this compound in clinical settings is limited.
Properties
IUPAC Name |
methyl 4-[[1-(diethylcarbamoyl)piperidine-4-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O4/c1-4-21(5-2)19(25)22-12-10-14(11-13-22)17(23)20-16-8-6-15(7-9-16)18(24)26-3/h6-9,14H,4-5,10-13H2,1-3H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOASYFXKWHRZQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.